4-[(3,3-Difluoroazetidin-1-yl)methyl]aniline

• IUPAC Name: 4-[(3,3-difluoroazetidin-1-yl)methyl]aniline
• InChI: InChI=1S/C10H12F2N2/c11-10(12)6-14(7-10)5-8-1-3-9(13)4-2-8/h1-4H,5-7,13H2
• InChI Key: DKLNKRMXLKIZFS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=CC=C(C=C2)N)(F)F
• Molecular Formula: C10H12F2N2
• Molecular Weight: 198.21 g/mol

Description

4-[(3,3-Difluoroazetidin-1-yl)methyl]aniline (DFMA) is an organic compound with a wide range of applications in scientific research. It is a versatile and powerful molecule that has been used in a number of fields, including pharmaceuticals, materials science, and biochemistry. DFMA has a number of unique properties that make it an attractive option for laboratory experiments.

Scientific Research Applications

4-[(3,3-Difluoroazetidin-1-yl)methyl]aniline has a number of applications in scientific research. It has been used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, and materials science, such as polymers. It has also been used in the synthesis of biochemicals, such as enzymes, and in the study of biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 4-[(3,3-Difluoroazetidin-1-yl)methyl]aniline is not fully understood. However, it is thought to act as a substrate for specific enzymes, such as proteases and phosphatases, and as an inhibitor of other enzymes, such as kinases. It is also thought to interact with certain receptors, such as G-protein coupled receptors.
Biochemical and Physiological Effects
4-[(3,3-Difluoroazetidin-1-yl)methyl]aniline has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as kinases, and to modulate the activity of certain receptors, such as G-protein coupled receptors. It has also been shown to have anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

4-[(3,3-Difluoroazetidin-1-yl)methyl]aniline has a number of advantages for laboratory experiments. It is a versatile and powerful molecule that can be used in a variety of applications. It is also relatively inexpensive and easy to synthesize. However, 4-[(3,3-Difluoroazetidin-1-yl)methyl]aniline has some limitations for laboratory experiments. It is not very stable and can decompose over time. It is also not soluble in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are a number of potential future directions for the use of 4-[(3,3-Difluoroazetidin-1-yl)methyl]aniline in scientific research. It could be used to synthesize novel pharmaceuticals or materials, or to study biochemical and physiological processes. It could also be used to develop new methods for drug delivery or to develop new therapeutic agents. Additionally, it could be used to study the effects of environmental toxins or to develop new methods for environmental remediation. Finally, it could be used to study the effects of aging on the body or to develop new methods for extending lifespan.

Synthesis Methods

4-[(3,3-Difluoroazetidin-1-yl)methyl]aniline can be synthesized through a process known as the Mitsunobu reaction. This reaction involves the conversion of an alcohol to an ester or an amine to an amide by the reaction of an alcohol or amine with an acid chloride. The reaction is catalyzed by an acid, such as phosphorus pentachloride, and an organophosphorus compound, such as triphenylphosphine. The reaction is typically carried out in an organic solvent, such as dichloromethane or dimethylformamide.